N-(2-(7-methoxy-1,2-dihydronaphthalen-1-yl)ethyl)acetamide

• Molecular Formula: C15H19NO2
• Molecular Weight: 245.32 g/mol
• IUPAC Name: N-[2-(7-methoxy-1,2-dihydronaphthalen-1-yl)ethyl]acetamide
• InChI: InChI=1S/C15H19NO2/c1-11(17)16-9-8-13-5-3-4-12-6-7-14(18-2)10-15(12)13/h3-4,6-7,10,13H,5,8-9H2,1-2H3,(H,16,17)
• InChI Key: FBDZNYMAPCEFHE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCC1CC=CC2=C1C=C(C=C2)OC

Description

N-(2-(7-methoxy-1,2-dihydronaphthalen-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C15H19NO2 and its molecular weight is 245.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(2-(7-methoxy-1,2-dihydronaphthalen-1-yl)ethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(7-methoxy-1,2-dihydronaphthalen-1-yl)ethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of the compound obtained in Step D (261 mg, 0.86 mmol) in a mixture of methanol/water (2/0.2 mL) at ambient temperature there is added sodium hydroxide (86 mg, 2.14 mmol). The mixture is stirred for 1 hour under reflux, and the solution is then cooled. Hydrochloric acid (2.6 mL, 2.6 mmol, 1N) is added and the mixture is stirred overnight. The aqueous phase is extracted with dichloromethane, and the organic phases are washed with saturated NaCl solution, dried over magnesium sulphate, filtered and evaporated. The title compound is obtained after purification by flash column chromatography (ethyl acetate-petroleum ether: 90-10, then ethyl acetate-methanol: 90-10) in the form of an oil in a yield of 61%.